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preparation of Butopyronoxyl mixtures

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Butopyronoxyl

CAS No.: 532-34-3

Cat. No.: S573625

Chemical Profile & Synthetic Outline

The table below summarizes the key identified properties of Butopyronoxyl.

Property Value |/ Description

CAS RN 532-34-3 [1] [2]

IUPAC Name butyl 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate [2]
Molecular Formula Ci12H1804 [1] [2]

Molecular Weight 226.27 g/mol [1] [2]

Appearance Yellow to pale reddish-brown liquid with an aromatic odor [1] [2]
Solubility in Water 275 mg/L at 20°C and pH 7 [2]

Log P 2.42 (indicating moderate lipophilicity) [2]

Primary Application Insect repellent for skin and clothing against flies, ticks, and fleas [2]

Reported Synthesis Pathway
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A synthesis method was reported in the literature in 2000, yielding Butopyronoxyl (referred to as a

dihydropyrone) in 86% yield [1]. The procedure can be visualized in the following workflow.
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Diagram 1: Simplified workflow for Butopyronoxyl synthesis.

Detailed Experimental Notes:

¢ Reaction Setup: The reaction was conducted under a nitrogen atmosphere in anhydrous chloroform
(CHCI3), indicating sensitivity to moisture and/or oxygen [1].

¢ Purification: The final product was isolated as a yellow oil and purified using flash chromatography
[1]. This suggests the crude product may contain several by-products requiring careful separation.

Analytical & Formulation Guidance

Given the lack of specific analytical data for Butopyremoxyl, standard protocols for chemical mixture

analysis should be applied. The table below suggests potential methodologies.

Objective Recommended Technique Application Notes

Identity Nuclear Magnetic Resonance 1H and 3C NMR to verify molecular structure.
Confirmation (NMR)

Purity Gas Chromatography (GC) or High-  Suitable for a small organic molecule; check
Assessment Performance Liquid for residual solvents and synthetic by-
Chromatography (HPLC) products.
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Objective Recommended Technique Application Notes
Mixture Standard solubilization techniques Given its low water solubility, formulation may
Formulation require solvents like alcohol or glacial acetic

acid, with which it is miscible [1].

Critical Safety & Handling Notes

The following safety information was located in the search results and must be considered.

¢ Toxicity: Butopyronoxyl is reported to be moderately toxic by ingestion and has been shown to
produce liver necrosis in experimental animals [1] [2].

¢ Regulatory Status: It is not approved for use according to EC Regulation 1107/2009 [2].

¢ General Handling: It is a skin irritant. As with all chemicals, appropriate personal protective
equipment (PPE) including gloves and safety glasses should be worn. All operations should be
performed in a well-ventilated fume hood [1].

Recommendations for Further Research

To obtain a viable preparation protocol, I suggest you:

¢ Consult Specialized Databases: Conduct a targeted search in scientific patent databases (such as
USPTO, Espacenet, or Google Patents) and commercial chemical supplier catalogs for more detailed
and potentially proprietary synthesis methods.

¢ Review Historical Literature: A deeper dive into older chemical and entomological literature,
particularly from the mid-20th century when it was first introduced as a repellent, may yield more
detailed procedures.

e Adapt General Techniques: The general workflow and purification method (flash chromatography)
provided can serve as a template. Optimization of reaction conditions (catalyst, temperature, solvent)
will likely be required.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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mixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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